Cas no 108655-24-9 (4-(3-chloro-4-pyridazinyl)-Benzenamine)

• Product Name: 4-(3-chloro-4-pyridazinyl)-Benzenamine
• CAS No: 108655-24-9
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 1098377
• PubChem ID: 13634843
• Update Time: 2025-04-20

4-(3-chloro-4-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-pyridazinyl)-Benzenamine
• 108655-24-9
• DTXSID001287259
• 4-(3-Chloro-4-pyridazinyl)benzenamine
• 4-amino-phenyl-3-chloropyridazine

• Inchi： 1S/C10H8ClN3/c11-10-9(5-6-13-14-10)7-1-3-8(12)4-2-7/h1-6H,12H2
• InChI Key： WWVDYNQFSWTUGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų